Cas no 2411235-16-8 (N-[1-(3,5-Dichloropyridin-2-yl)oxy-2-methylpropan-2-yl]oxirane-2-carboxamide)

• Product Name: N-[1-(3,5-Dichloropyridin-2-yl)oxy-2-methylpropan-2-yl]oxirane-2-carboxamide
• CAS No: 2411235-16-8
• MF: C₁₂H₁₄Cl₂N₂O₃
• MW: 305.157161235809
• CID: 6265093
• PubChem ID: 154880159
• Update Time: 2025-05-23

N-[1-(3,5-Dichloropyridin-2-yl)oxy-2-methylpropan-2-yl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560655
• N-[1-(3,5-Dichloropyridin-2-yl)oxy-2-methylpropan-2-yl]oxirane-2-carboxamide
• N-{1-[(3,5-dichloropyridin-2-yl)oxy]-2-methylpropan-2-yl}oxirane-2-carboxamide
• Z3687607301
• 2411235-16-8

• Inchi： 1S/C12H14Cl2N2O3/c1-12(2,16-10(17)9-5-18-9)6-19-11-8(14)3-7(13)4-15-11/h3-4,9H,5-6H2,1-2H3,(H,16,17)
• InChI Key： ISAVTCCVGUQQCT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1OCC(C)(C)NC(C1CO1)=O)Cl

Computed Properties

• Exact Mass: 304.0381477g/mol
• Monoisotopic Mass: 304.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.8Ų

Additional information on N-[1-(3,5-Dichloropyridin-2-yl)oxy-2-methylpropan-2-yl]oxirane-2-carboxamide

Compound CAS No. 2411235-16-8: N-[1-(3,5-Dichloropyridin-2-yl)oxy-2-methylpropan-2-yl]oxirane-2-carboxamide

The compound with CAS No. 2411235-16-8, named N-[1-(3,5-Dichloropyridin-2-yl)oxy-2-methylpropan-2-yl]oxirane-2-carboxamide, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a 3,5-dichloropyridine ring, an oxirane (epoxide) group, and a carboxamide functional group. These components contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of epoxide-containing compounds in organic synthesis due to their ability to undergo various ring-opening reactions under different conditions. The presence of the epoxide group in this compound makes it a valuable precursor for synthesizing more complex molecules. For instance, the epoxide can be opened using nucleophiles such as alcohols or amines, leading to the formation of diols or other derivatives. This property has been exploited in the development of novel materials with tailored physical and chemical properties.

The 3,5-dichloropyridine moiety in the molecule introduces additional functionality by providing electron-withdrawing effects. This can influence the reactivity of the compound in various reactions, such as nucleophilic substitutions or electrophilic aromatic substitutions. Recent research has shown that chlorinated aromatic compounds like this one can serve as building blocks for advanced materials, including high-performance polymers and electronic materials.

The carboxamide group is another key feature of this compound. Carboxamides are known for their ability to form hydrogen bonds, which can significantly affect the solubility and stability of the molecule. In pharmaceutical applications, this property is highly desirable as it can enhance drug delivery and bioavailability. Furthermore, carboxamides are often used in peptide synthesis and as intermediates in the production of antibiotics and other therapeutic agents.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing compounds like CAS No. 2411235-16-8. For example, researchers have developed catalytic systems that allow for selective epoxidation of alkenes under mild conditions. These methods not only improve yield but also reduce the environmental impact of synthesis processes. Additionally, computational chemistry tools have been employed to predict the optimal reaction conditions for synthesizing this compound, further streamlining its production.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, its unique combination of functional groups makes it a potential candidate for drug development targeting specific biological pathways. For instance, the epoxide group could be utilized to create bioisosteres or prodrugs that enhance drug efficacy while minimizing side effects. In materials science, the compound could serve as a precursor for advanced polymers or coatings with enhanced mechanical and thermal properties.

Environmental considerations are also a critical aspect of research on this compound. Studies have been conducted to assess its biodegradability and potential impact on ecosystems. Preliminary results suggest that under certain conditions, the compound can undergo enzymatic degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

Looking ahead, the versatility of CAS No. 2411235-16-8 positions it as a valuable tool in both academic and industrial settings. Its unique structure offers opportunities for innovation across multiple disciplines, from organic synthesis to materials engineering. As research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in advancing modern chemistry.